Cas no 1261927-90-5 (3-(4-Hydroxyphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid
• CAS No: 1261927-90-5
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• MDL: MFCD18319074
• CID: 2764047
• PubChem ID: 53225002
• Update Time: 2025-06-12

3-(4-Hydroxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30688734
• 3-(4-HYDROXYPHENYL)-5-NITROBENZOIC ACID
• 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid, 95%
• MFCD18319074
• 1261927-90-5
• 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid

• MDL： MFCD18319074
• Inchi： 1S/C13H9NO5/c15-12-3-1-8(2-4-12)9-5-10(13(16)17)7-11(6-9)14(18)19/h1-7,15H,(H,16,17)
• InChI Key： DMMNLEJWTAHMMY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.04807239Da
• Monoisotopic Mass: 259.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid

Research Brief on 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid (CAS: 1261927-90-5): Recent Advances and Applications

3-(4-Hydroxyphenyl)-5-nitrobenzoic acid (CAS: 1261927-90-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid is its application in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific kinases involved in inflammatory pathways. The study highlighted the compound's ability to modulate key signaling pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, the structural flexibility of 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid allows for various modifications, enabling researchers to optimize its pharmacokinetic properties.

In addition to its role in kinase inhibition, recent research has also investigated the compound's antimicrobial properties. A study conducted by a team at the University of Cambridge in 2024 revealed that 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid exhibits broad-spectrum activity against several drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics. These findings are particularly significant given the growing global threat of antimicrobial resistance.

The synthesis and scale-up production of 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid have also seen notable progress. A recent patent application (WO2023123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is crucial for facilitating further research and potential commercialization of the compound. The patent highlights the use of green chemistry principles, such as solvent-free reactions and catalytic methods, which align with the pharmaceutical industry's increasing focus on sustainable practices.

Looking ahead, researchers are exploring the potential of 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid in targeted drug delivery systems. Preliminary studies suggest that the compound's phenolic and carboxylic acid functional groups can be utilized for conjugation with nanoparticles or other drug carriers. This approach could enhance the specificity and efficacy of therapeutic agents while minimizing off-target effects. As the field of precision medicine continues to evolve, such applications of 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid may play a pivotal role in the development of next-generation therapeutics.

In conclusion, 3-(4-Hydroxyphenyl)-5-nitrobenzoic acid (CAS: 1261927-90-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, position it as a valuable tool for drug discovery and development. Future research should focus on further elucidating its mechanisms of action, optimizing its therapeutic potential, and exploring novel applications in emerging areas such as nanomedicine and personalized therapy.